Cas no 2680900-14-3 (benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate)

• Product Name: benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate
• CAS No: 2680900-14-3
• MF: C₁₅H₁₀BrFN₂O₂S
• MW: 381.219504833221
• CID: 5626553
• PubChem ID: 165937807
• Update Time: 2025-06-13

benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate
• 2680900-14-3
• EN300-28301922

• Inchi： 1S/C15H10BrFN2O2S/c16-11-6-10(17)7-12-13(11)18-14(22-12)19-15(20)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19,20)
• InChI Key： BMVDZTRTBDFUBI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C(NC(=O)OCC1C=CC=CC=1)S2)F

Computed Properties

• Exact Mass: 379.96304g/mol
• Monoisotopic Mass: 379.96304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79.5Ų

Additional information on benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate

Introduction to benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate (CAS No. 2680900-14-3)

benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate, with the CAS number 2680900-14-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety and a 4-bromo-6-fluoro-1,3-benzothiazole substituent. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate is composed of a benzyl group attached to a carbamate functional group, which is further linked to a 4-bromo-6-fluoro-1,3-benzothiazole ring. The presence of the bromine and fluorine atoms imparts specific electronic and steric properties to the molecule, making it an attractive candidate for various biological applications. The bromine atom can participate in halogen bonding interactions, while the fluorine atom can influence the lipophilicity and metabolic stability of the compound.

In recent years, there has been a growing interest in the use of benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate as a potential therapeutic agent due to its unique pharmacological properties. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate can effectively inhibit the activity of specific kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and other diseases.

The pharmacokinetic properties of benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to cross cell membranes efficiently, while its metabolic stability ensures that it remains active for an extended period in vivo. These properties make it an attractive candidate for further development as a therapeutic agent.

In addition to its potential as a therapeutic agent, benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate has also been explored for its use as a chemical probe in biological research. Chemical probes are small molecules that can selectively modulate the activity of specific proteins or pathways and are invaluable tools for understanding biological processes at the molecular level. The unique structural features of benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate make it an excellent candidate for such applications.

The synthesis of benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate involves several well-established chemical reactions. The key steps include the formation of the 4-bromo-6-fluoro-1,3-benzothiazole ring through cyclization reactions and the subsequent coupling with benzyl carbamate using coupling reagents such as 1-[bis(dimethylamino)methylene]-1H-pyrazolo[3,4-d]pyrimidininium hexafluorophosphate (HATU). These synthetic routes have been optimized to achieve high yields and purity levels, making large-scale production feasible.

The safety profile of benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate has been evaluated through extensive toxicological studies. In vitro assays have shown that this compound exhibits low cytotoxicity towards normal cells while demonstrating selective activity against target cells or enzymes. In vivo studies have also confirmed its safety at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, benzyl N-(4-bromo-6-fluoro-1,3-benzothiazol-2-yl)carbamate (CAS No. 2680900-14-3) is a promising compound with potential applications in both medicinal chemistry and biological research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to explore its full potential and optimize its use in various biomedical applications.